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These application notes provide a comprehensive overview and detailed protocols for utilizing

calcium carbonate (CaCO₃) particles as a stabilizing agent in Pickering emulsions. This

technology offers a surfactant-free approach to emulsification, with significant applications in

the pharmaceutical, cosmetic, and food industries. The biocompatibility, acid-responsiveness,

and potential for calcium fortification make CaCO₃ an attractive stabilizer for novel drug

delivery systems and advanced formulations.[1][2][3][4]

Introduction to Calcium Carbonate-Stabilized
Pickering Emulsions
Pickering emulsions are dispersions of two immiscible liquids stabilized by solid particles that

adsorb at the liquid-liquid interface.[5] Unlike conventional emulsions that rely on surfactants,

Pickering emulsions form a robust physical barrier around the dispersed droplets, preventing

coalescence and Ostwald ripening.[6][7] Calcium carbonate has emerged as a promising, food-

grade inorganic particle for stabilizing these emulsions.[6][8][9][10]

Key advantages of using calcium carbonate include:

Biocompatibility and Safety: Calcium carbonate is a well-established food additive (E170)

and pharmaceutical ingredient, ensuring its suitability for in-vivo applications.[3][4][6]
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Acid-Responsive Properties: CaCO₃ is acid-soluble, allowing for triggered demulsification in

acidic environments such as the stomach. This property is particularly useful for controlled

drug release applications.[1][3][11]

Tunable Wettability: The surface of calcium carbonate particles can be modified to achieve

the desired hydrophobicity for stabilizing either oil-in-water (O/W) or water-in-oil (W/O)

emulsions.[12][13]

Enhanced Stability: The solid particle layer at the interface provides exceptional stability to

the emulsion, even in high internal phase emulsions (HIPEs).[1][2][3][11]

Data Presentation: Properties of Calcium
Carbonate-Stabilized Pickering Emulsions
The following tables summarize quantitative data from various studies on CaCO₃-stabilized

Pickering emulsions, highlighting the influence of key formulation parameters on emulsion

properties.

Table 1: Effect of CaCO₃ Particle Concentration on Emulsion Droplet Size

CaCO₃
Concentration (%
w/v)

Oil Volume
Fraction (φ)

Mean Droplet
Diameter (d₃₂) (µm)

Reference

1 0.8
Not specified, but

creaming observed
[9]

2 0.8

Not specified,

homogenous

emulsion

[9]

3 0.8

Not specified,

homogenous

emulsion

[9]

4 0.8 ~35 [9]

An increase in

concentration
Not specified

A decrease in droplet

size was observed
[5]
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Table 2: Influence of Oil Volume Fraction on Emulsion Properties (CaCO₃ concentration at 4%

w/v)

Oil Volume
Fraction (φ)

Emulsion Type
Mean Droplet
Diameter (d₃₂)
(µm)

Stability Reference

0.2 O/W ~15 Stable [3]

0.3 O/W ~18 Stable [3]

0.4 O/W ~20 Stable [3]

0.5 O/W ~25 Stable [3]

0.6 O/W ~30 Stable [3]

0.7 O/W (HIPE) ~40
Excellent stability

at RT and 4°C
[1][2][3]

0.8 O/W (HIPE) ~45
Excellent stability

at RT and 4°C
[1][2][3]

Table 3: Physicochemical Properties of Calcium Carbonate Particles and Emulsions
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Parameter Value Conditions Reference

CaCO₃ Particle Size

(d₅₀)
3.95 ± 0.09 µm Untreated particles [5]

CaCO₃ Nanoparticle

Size
40-140 nm

Synthesized via in-situ

reaction
[1][3]

Zeta Potential (Cubic

CaCO₃)
-23.2 mV In water [14]

Zeta Potential

(Spherical CaCO₃)
16.5 mV In water [14]

Contact Angle (θ in

water)
31.2 ± 0.5° Untreated particles [5]

Contact Angle (θ in

oil)
99.5 ± 1.3° Untreated particles [5]

Emulsion pH
Compatible with

human skin

Optimized topical

formulation
[1][5]

Rheology
Shear-thinning

behavior

Optimized topical

formulation
[1][5][15]

Zeta Potential of

S/O/W Emulsion
-30.59 to -35.61 mV

With increasing

sodium caseinate
[16]

Experimental Protocols
Protocol for Preparation of a Standard Oil-in-Water
(O/W) Pickering Emulsion
This protocol describes the preparation of an O/W Pickering emulsion stabilized by unmodified

calcium carbonate particles.

Materials:

Calcium carbonate (CaCO₃) particles (micron-sized)
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Oil phase (e.g., medium-chain triglycerides, sunflower oil)

Aqueous phase (deionized water)

High-speed homogenizer (e.g., Ultra-Turrax)

Procedure:

Disperse the desired amount of CaCO₃ particles in the oil phase.

Mix the oil-particle dispersion with the aqueous phase at the desired oil-to-water ratio.

Homogenize the mixture using a high-speed homogenizer at 12,000 rpm for 5 minutes at

25°C.[5]

Allow the emulsion to stand and observe for any phase separation.

Protocol for In-Situ Hydrophobization of CaCO₃ for W/O
Emulsion Formation
This protocol outlines the preparation of a W/O Pickering emulsion by modifying the surface of

CaCO₃ particles in-situ with an anionic surfactant.

Materials:

Calcium carbonate (CaCO₃) nanoparticles

Sodium dodecyl sulfate (SDS) solution (e.g., 3 mM)

Oil phase (e.g., toluene)

Aqueous phase (deionized water)

Magnetic stirrer

Procedure:
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Prepare an aqueous dispersion of CaCO₃ nanoparticles (e.g., 1.0 wt%) in an SDS solution (3

mM).

Add the oil phase to the aqueous dispersion.

Stir the mixture vigorously using a magnetic stirrer until a stable W/O emulsion is formed. At

this SDS concentration, the particle surface becomes more hydrophobic, favoring the

stabilization of W/O emulsions.[12]

Protocol for Characterization of Emulsion Properties
3.3.1. Droplet Size Distribution Analysis

Obtain images of the emulsion using an optical microscope.

Analyze the images using software such as ImageJ to measure the diameter of a statistically

significant number of droplets (e.g., ~150).[5]

Express the droplet size as d(10), d(50), and d(90) percentiles.

3.3.2. Emulsion Stability Assessment

Visual Observation: Store the prepared emulsion at room temperature and observe for any

signs of creaming, sedimentation, or phase separation over a defined period (e.g., days to

weeks).

Centrifugation: Centrifuge the emulsion at a specified speed and time to accelerate

destabilization processes. A stable emulsion will resist phase separation under

centrifugation.

Creaming Index: Measure the height of the serum layer (Hs) and the total height of the

emulsion (Ht). Calculate the creaming index (%) as (Hs / Ht) x 100.

3.3.3. Rheological Measurements

Use a rheometer to measure the storage (G') and loss (G'') moduli as a function of

frequency.
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Perform a flow curve measurement to determine the viscosity as a function of the shear rate

to assess shear-thinning behavior.

Mandatory Visualizations
Stabilization Mechanism of CaCO₃ Pickering Emulsions
This diagram illustrates the fundamental principle of Pickering stabilization where calcium

carbonate particles create a physical barrier at the oil-water interface.
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Caption: CaCO₃ Pickering Emulsion Stabilization Workflow.

Experimental Workflow for Formulation and
Characterization
This diagram outlines the sequential steps involved in the preparation and analysis of calcium

carbonate-stabilized Pickering emulsions.
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Caption: Experimental Workflow for CaCO₃ Emulsions.

Factors Influencing Emulsion Properties
This diagram illustrates the logical relationships between key formulation variables and the

resulting properties of the Pickering emulsion.
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Caption: Factors Influencing Emulsion Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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